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oxadiazol-3-yl]pyridine

Cat. No.: B091401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The quest for novel therapeutic agents with enhanced efficacy and specificity is a continuous

endeavor in medicinal chemistry. The 1,2,4-oxadiazole ring, a five-membered heterocycle, has

garnered significant attention as a versatile scaffold in drug discovery due to its favorable

physicochemical properties and diverse biological activities. When coupled with a pyridine

moiety, this scaffold gives rise to a class of compounds with promising potential across various

therapeutic areas, including oncology and infectious diseases. This guide provides a

comparative analysis of the efficacy of analogs based on the core structure of 3-[5-
(Chloromethyl)-1,2,4-oxadiazol-3-yl]pyridine, a key intermediate for the synthesis of a wide

array of derivatives.[1][2]

The 3-[5-(Chloromethyl)-1,2,4-oxadiazol-3-
yl]pyridine Scaffold: A Gateway to Diverse
Bioactivity
The 3-[5-(Chloromethyl)-1,2,4-oxadiazol-3-yl]pyridine scaffold serves as a foundational

building block for generating libraries of substituted analogs. The presence of a reactive

chloromethyl group at the 5-position of the oxadiazole ring allows for facile derivatization,

enabling the exploration of structure-activity relationships (SAR) by introducing various
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functional groups. This strategic modification can significantly impact the compound's

pharmacokinetic and pharmacodynamic properties, leading to optimized efficacy and target

engagement.

Below is a visualization of the core scaffold and the key positions for analog development:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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